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Compound of Interest

Compound Name: Acron MC

Cat. No.: B1168772 Get Quote

Initial research indicates that "Acron MC" is primarily recognized as a brand of microwave-

cured polymethyl methacrylate (PMMA) acrylic resin used in dental prosthetics. There is

currently no publicly available information to suggest that Acron MC is a compound under

investigation for pharmaceutical or biological research applications, such as drug development.

Therefore, this technical guide will focus on its properties and applications within the field of

material science, specifically in dentistry.

Summary of Material Properties
Acron MC is a denture base material known for its rapid curing time when exposed to

microwave energy.[1] Its composition, which includes cross-linking agents, results in a polymer

with a more complex and tightly interlaced chain structure compared to conventional heat-

cured acrylic resins.[1] This structure influences its physical and mechanical properties.

Physical and Mechanical Characteristics
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Property Value/Observation References

Water Sorption

Exhibits lower water sorption

compared to some

conventional acrylic resins.[1]

However, under mechanical

polishing, it has shown higher

numerical values of water

sorption.[1]

[1]

Solubility

With mechanical polishing,

Acron MC demonstrates low

numerical means for solubility.

[1]

[1]

Transverse Strength

Intact Acron MC has shown

statistically superior transverse

strength compared to

conventional heat-cured and

autopolymerized resins.[2]

One study reported an intact

transverse strength of 90.25

MPa.[2]

[2]

Tensile Strength

In a comparison with other

denture base materials, Acron

MC exhibited the highest

tensile strength value of 47.0

MPa in the control group.[3]

[3]

Dimensional Stability

Microwave polymerization is

reported to reduce dimensional

changes, potentially improving

the clinical fit of dentures.[4]

[4]

Hardness The addition of 3% Zirconium

dioxide nanoparticles (ZrO2

NPs) to microwave-cured

acrylic resins like Acron MC

resulted in a higher Shore D

[5]
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hardness value of 86.8 ± 1.643

compared to control heat-

polymerized acrylic resin.[5]

Residual Monomer

Acron MC has been shown to

exhibit significantly lower

residual methyl methacrylate

(MMA) leach compared to

some conventional and

injection-molded denture base

resins.[6]

[6]

Experimental Protocols
Water Sorption and Solubility Testing
Methodology: Specimens are prepared according to ADA Specification No. 12 for denture base

polymers.[1] Following fabrication and polishing (either mechanical or chemical), the samples

undergo an initial desiccation process. They are then stored in distilled water at a constant

temperature (e.g., 37 ± 1°C). At specified time intervals (e.g., 2, 3, and 4 weeks), the

specimens are removed, dried, and weighed to determine the amount of water absorbed and

the amount of soluble material lost.[1]

Transverse Strength Testing
Methodology: Rectangular specimens of the acrylic resin are fabricated and stored in distilled

water at room temperature for a specified period (e.g., 7 days). The transverse strength is then

measured using a three-point bending test on a universal testing machine.[2]

Tensile Strength Testing
Methodology: Specimens are fabricated from the denture base material and divided into

different polymerization groups (e.g., control microwave polymerization, autoclave

polymerization). The tensile strength is then determined using a universal testing machine.[3]

Visualizations
Experimental Workflow for Material Property Testing
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Caption: Workflow for the preparation and testing of Acron MC specimens.

Logical Relationship of Polymer Structure to Properties
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Caption: Relationship between Acron MC's structure and its key properties.
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Conclusion
Acron MC is a well-documented material in the field of dental prosthetics, with research

focusing on its mechanical and physical properties. Its unique microwave-curing process and

chemical composition contribute to characteristics that are desirable for denture base

applications. For researchers in material science and biomedical engineering, Acron MC can

serve as a benchmark material for the development of new polymers and composites. Should

"Acron MC" refer to a different substance in a biological or pharmaceutical context, a more

specific identifier would be necessary to retrieve relevant technical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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